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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxybenzonitrile

Cat. No.: B1318769 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,3-Difluoro-4-methoxybenzonitrile

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides a comprehensive overview of the safety data for 2,3-Difluoro-4-
methoxybenzonitrile (CAS No. 256417-12-6), a versatile building block in synthetic chemistry.

[1] Adherence to these guidelines is critical for minimizing risk and establishing a secure

research environment.

Compound Identification and Physical Properties
2,3-Difluoro-4-methoxybenzonitrile is a fluorinated aromatic compound used as an

intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and

agrochemical research.[1] Understanding its fundamental properties is the first step in safe

handling.
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Property Value Source(s)

CAS Number 256417-12-6 [1][2][3][4]

Molecular Formula C₈H₅F₂NO [1][3][4]

Molecular Weight 169.13 g/mol [1][3]

Appearance White powder / Solid [3][5]

Melting Point 82 - 84 °C [1][4]

Purity Typically ≥97% [5]

IUPAC Name
2,3-difluoro-4-

methoxybenzonitrile
[4]

Hazard Identification and Classification
This compound is classified as toxic and hazardous. The primary routes of exposure are

inhalation, ingestion, and skin contact. The Globally Harmonized System (GHS) classifications

highlight the significant health risks associated with this chemical.[1][6]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H311 Toxic in contact with skin

Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Source: Compiled from available safety data sheets.[1][6]

The compound is transported under the UN number UN3439, which designates "NITRILES,

SOLID, TOXIC, N.O.S.", underscoring its hazardous nature.[1]
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2,3-Difluoro-4-methoxybenzonitrile
CAS: 256417-12-6

Hazard Statements

H302: Harmful if swallowed

H311: Toxic in contact with skin

H332: Harmful if inhaled

H315: Causes skin irritation

H319: Causes serious eye irritation

GHS Pictograms

Skull and Crossbones Exclamation Mark

Click to download full resolution via product page

Caption: GHS Hazard Classification Summary.

Safe Handling and Storage Protocols
Given its toxicity, rigorous adherence to handling and storage protocols is essential. The

causality behind these measures is to prevent accidental exposure through inhalation of dust,

skin contact, or ingestion.

Engineering Controls and Personal Protective
Equipment (PPE)
A self-validating system of controls is crucial. Engineering controls provide the primary layer of

protection, supplemented by mandatory PPE.

Ventilation: All handling of this solid compound must occur in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation of dust particles.[7][8]

Eye Protection: Wear chemical safety goggles or a face shield that complies with ANSI Z87.1

standards.[9]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile) and dispose of them after use or if

contamination occurs. Use proper glove removal technique to avoid skin contact.

Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.
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Respiratory Protection: If working outside a fume hood or if dust generation is likely, a

NIOSH-approved respirator with an appropriate particulate filter is required.[10]

Handling Procedures
Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the

nearest emergency eyewash station and safety shower.[7]

Dispensing: Avoid creating dust when weighing or transferring the solid. Use a spatula and

weigh the material on a tared weigh paper or in a suitable container within a fume hood or

ventilated enclosure.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound, even if gloves were worn.[8]

Contamination: Avoid contact with skin, eyes, and clothing.[8]

Storage Requirements
Container: Keep the container tightly closed to prevent contamination and moisture

absorption.[1][8]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1][7] The recommended storage temperature is between

10°C and 25°C.[1]

Security: Store in a locked cabinet or area accessible only to authorized personnel.[8]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure. The following protocols

are based on standard chemical first-aid procedures.[11]
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Caption: Emergency First-Aid Response Workflow.

Step-by-Step First-Aid Protocols
Inhalation:

Immediately move the affected person to fresh air.[7][11]

If breathing is difficult or has stopped, trained personnel should provide artificial

respiration.[9]

Seek immediate medical attention.[7]

Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap and water for at least 15 minutes.[7][12]

Seek immediate medical attention as the substance is toxic in contact with skin.[8]
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Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9]

Remove contact lenses if present and easy to do so. Continue rinsing.[7]

Seek immediate medical attention.[7]

Ingestion:

Do NOT induce vomiting.[9]

Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious

person.[9]

Seek immediate medical attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, or carbon dioxide. A

water spray can be used to cool fire-exposed containers.[7][9]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon oxides, nitrogen oxides, and hydrogen fluoride.[7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and decomposition

products.[9]

Accidental Release
Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent the generation of dust.[7] Do not allow the chemical to enter drains or

waterways.

Clean-up: Carefully sweep or vacuum the spilled solid into a suitable, labeled container for

disposal.[7] Avoid actions that create dust.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations at an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1318769#2-3-difluoro-4-methoxybenzonitrile-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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